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Compound of Interest

Compound Name: EN884

Cat. No.: B6991221

Disclaimer: The identifier "EN884" is not a recognized chemical name or standard product
code. This guide pertains to the chemical associated with product code E9884, as it is a
plausible match for the query. It is crucial to verify the exact identity of the substance you are
handling and consult the specific Safety Data Sheet (SDS) provided by the manufacturer
before commencing any work.

This document provides immediate safety, handling, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals working with
the chemical substance identified by product code E9884.

Immediate Safety Information

E9884 is a hazardous substance that requires strict adherence to safety protocols to prevent
exposure and ensure a safe laboratory environment.

Key Hazards:

Acute Toxicity (Inhalation): Harmful if inhaled.

Eye Irritation: Causes serious eye irritation.

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to the respiratory
tract through prolonged or repeated inhalation.

Aquatic Hazard: Harmful to aquatic life.
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First Aid Measures:

 Inhalation: If inhaled, move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and call an ophthalmologist.

» Skin Contact: Remove all contaminated clothing immediately. Rinse the affected skin area

with plenty of water or shower.

 Ingestion: If swallowed, have the victim drink water (two glasses at most). Consult a

physician.

Personal Protective Equipment (PPE) and Handling

Strict adherence to the following PPE and handling guidelines is mandatory to minimize

exposure risk. All work should be conducted inside a certified chemical fume hood.

PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or goggles, and a face
shield.

To prevent eye contact, which

can cause serious irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile), fully-buttoned lab
coat.

To prevent skin contact with

the substance.

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.

The substance is harmful if
inhaled and can cause
damage to the respiratory tract

upon repeated exposure.

Handling Procedures:

o Always work within a certified chemical fume hood to avoid inhaling dust or vapors.

» Avoid contact with skin and eyes. Do not breathe dust.
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» Wash hands thoroughly after handling the substance.

o Keep the container tightly closed and store in a dry, well-ventilated place.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety and
environmental protection.

Accidental Release Measures:

Evacuate the area and ensure adequate ventilation.

Avoid generating dust.

Wear appropriate PPE as outlined above.

Cover drains to prevent entry into the water system.

Collect the spilled material using a dry method (e.g., scoop or shovel) and place it in a
suitable, closed container for disposal.

Clean the affected area thoroughly.
Disposal Plan:

e Dispose of the substance and any contaminated materials (e.g., gloves, absorbent paper) in
a designated hazardous waste container.

e The disposal must be carried out by a licensed waste disposal company.

e Do not allow the product to enter drains or surface water, as it is harmful to aquatic life.

Visual Workflow for Safe Handling of E9884

The following diagram outlines the standard operating procedure for handling E9884, from
preparation to final disposal.

Caption: Workflow for the safe handling and disposal of E9884.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for E9884].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6991221#personal-protective-equipment-for-
handling-en884]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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